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An In-depth Technical Guide to 4-Chloroquinoline-2-carboxylic Acid: Properties, Synthesis,

and Applications

Introduction
4-Chloroquinoline-2-carboxylic acid is a heterocyclic compound built upon a quinoline

scaffold. The quinoline ring system is a privileged structure in medicinal chemistry, found in

numerous natural products and synthetic drugs.[1][2] This guide, intended for researchers,

scientists, and drug development professionals, provides a comprehensive overview of 4-
chloroquinoline-2-carboxylic acid, from its fundamental physicochemical properties to its

synthesis and diverse applications. The strategic placement of a chlorine atom at the 4-position

and a carboxylic acid at the 2-position makes this molecule a versatile building block for

creating more complex and biologically active compounds.[3]

Physicochemical Properties and Structural Analysis
The unique characteristics of 4-chloroquinoline-2-carboxylic acid stem from the interplay

between the quinoline core and its functional groups. The carboxylic acid group can act as a

hydrogen bond donor and acceptor, influencing the molecule's solubility and its ability to bind to

biological targets.[3] The chlorine atom, a halogen, modifies the electronic properties of the

quinoline ring, which can impact its reactivity and interactions with macromolecules.[3]

Table 1: Physicochemical Properties of 4-Chloroquinoline-2-carboxylic acid
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Property Value Source

Molecular Weight 207.61 g/mol [4]

Molecular Formula C10H6ClNO2 [4]

CAS Number 15733-82-1 [4][5][6]

Purity Typically ≥95% [4]

Below is a diagram illustrating the chemical structure of 4-chloroquinoline-2-carboxylic acid.

Caption: Chemical structure of 4-Chloroquinoline-2-carboxylic acid.

Synthesis of 4-Chloroquinoline-2-carboxylic Acid
The synthesis of quinoline-4-carboxylic acids can be achieved through various named

reactions, including the Pfitzinger, Doebner, Combes, Conrad-Limpach, and Gould-Jacobs

reactions.[3] Achieving the specific 4-chloro-2-carboxylic acid substitution pattern requires

careful control over the regioselectivity of the reactions.

One plausible synthetic approach involves the regioselective chlorination and carboxylation of

a pre-formed quinoline ring or the use of precursors that already contain the necessary

functionalities.[3]

Below is a conceptual workflow for the synthesis of a quinoline carboxylic acid derivative.

Synthesis Workflow

Starting Materials
(e.g., Aniline derivative, β-ketoester)

Cyclization Reaction
(e.g., Conrad-Limpach)

Acid/Heat Quinolin-4-one Intermediate Chlorinatione.g., POCl3 Carboxylatione.g., Oxidation 4-Chloroquinoline-2-carboxylic acid

Click to download full resolution via product page

Caption: Conceptual workflow for quinoline carboxylic acid synthesis.
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Analytical Characterization
To ensure the identity and purity of synthesized 4-chloroquinoline-2-carboxylic acid, a

combination of analytical techniques is employed.

High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the

compound. A sharp, single peak at a specific retention time indicates a high-purity sample.

Mass Spectrometry (MS): Confirms the molecular weight of the compound. The mass

spectrum should show a molecular ion peak corresponding to 207.61 g/mol .

Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the

molecular structure. Both ¹H and ¹³C NMR spectra should be consistent with the structure of

4-chloroquinoline-2-carboxylic acid.

Applications in Research and Development
The unique structure of 4-chloroquinoline-2-carboxylic acid makes it a valuable tool in

various scientific fields.

Medicinal Chemistry and Drug Discovery
This compound serves as a key intermediate in the synthesis of a wide range of biologically

active molecules.[7] Quinoline derivatives have shown promise as:

Antimicrobial and Antifungal Agents: The quinoline scaffold is present in several antibacterial

drugs.[8]

Anti-inflammatory Agents: Certain quinoline derivatives exhibit anti-inflammatory properties.

[7]

Antimalarial and Anticancer Drugs: The 7-chloroquinoline scaffold is a well-known feature in

antimalarial drugs, and other derivatives have been investigated for their anticancer

potential.[3][7]

The biological activity is often attributed to the ability of the quinoline core to intercalate with

DNA or inhibit key enzymes.[9] The carboxylic acid and chloro substituents can be modified to

fine-tune the compound's activity and pharmacokinetic properties.[3]
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Computational Modeling
In silico techniques like molecular docking are used to predict how 4-chloroquinoline-2-
carboxylic acid and its derivatives might bind to biological targets, such as enzymes or

receptors.[3] This aids in the rational design of new drugs.

Drug-Target Interaction

4-Chloroquinoline-2-
carboxylic acid derivative

Binding Interaction
(e.g., Hydrogen Bonding, 
Hydrophobic Interactions)

Biological Target
(e.g., Enzyme Active Site)

Click to download full resolution via product page

Caption: Simplified diagram of ligand-target interaction.

Material Science and Analytical Chemistry
Beyond pharmaceuticals, 4-chloroquinoline-2-carboxylic acid and its derivatives have

applications in:

Material Science: They can be incorporated into polymers and coatings to enhance their

chemical resistance and durability.[7]

Analytical Chemistry: The quinoline carboxylic acid structure can act as a chelating agent for

metal ions, enabling its use in the development of sensitive and selective detection methods.

[3]

Conclusion
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4-Chloroquinoline-2-carboxylic acid is a versatile and valuable compound in modern

chemical and pharmaceutical research. Its unique structural features provide a foundation for

the development of a wide array of novel molecules with diverse applications. A thorough

understanding of its properties, synthesis, and potential applications is crucial for researchers

aiming to leverage this powerful chemical scaffold in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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